Cas no 501902-74-5 (3-(4-Phenoxyphenyl)-1h-pyrazol-5-amine)

• Product Name: 3-(4-Phenoxyphenyl)-1h-pyrazol-5-amine
• CAS No: 501902-74-5
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 3056042
• PubChem ID: 3736996
• Update Time: 2025-05-25

3-(4-Phenoxyphenyl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Phenoxyphenyl)-1h-pyrazol-5-amine
• SCHEMBL14190747
• 5-(4-phenoxyphenyl)-1H-pyrazol-3-amine
• AKOS001476514
• BBL020820
• STK893510
• 501902-74-5
• EN300-1863574

• Inchi： 1S/C15H13N3O/c16-15-10-14(17-18-15)11-6-8-13(9-7-11)19-12-4-2-1-3-5-12/h1-10H,(H3,16,17,18)
• InChI Key： CPCLKKOZSQEDRD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C1=CC(N)=NN1

Computed Properties

• Exact Mass: 251.105862047Da
• Monoisotopic Mass: 251.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.9Ų

Additional information on 3-(4-Phenoxyphenyl)-1h-pyrazol-5-amine

3-(4-Phenoxyphenyl)-1H-pyrazol-5-amine (CAS No. 501902-74-5): A Comprehensive Overview

3-(4-Phenoxyphenyl)-1H-pyrazol-5-amine, identified by the CAS registry number 501902-74-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The structure of 3-(4-phenoxyphenyl)-1H-pyrazol-5-amine features a phenoxy group attached to the para position of a phenyl ring, which is further connected to a pyrazole ring through an amino group. This unique structure endows the compound with distinctive chemical and biological properties.

The synthesis of 3-(4-phenoxyphenyl)-1H-pyrazol-5-amine typically involves multi-step organic reactions, often employing methodologies such as nucleophilic substitution, condensation, or coupling reactions. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes for its production. Researchers have explored various catalysts, including transition metal catalysts and enzymes, to optimize the synthesis pathway, ensuring higher yields and better purity.

In terms of biological activity, 3-(4-phenoxyphenyl)-1H-pyrazol-5-amine has shown promising results in preliminary studies. It exhibits potential as a bioactive molecule with applications in drug discovery. For instance, recent studies have highlighted its ability to modulate key cellular pathways involved in inflammation and oxidative stress. These findings suggest that the compound could be a valuable lead for developing therapeutic agents targeting conditions such as neurodegenerative diseases or cardiovascular disorders.

The structural versatility of 3-(4-phenoxyphenyl)-1H-pyrazol-5-amine allows for further functionalization, enabling researchers to explore its derivatives for enhanced bioavailability and efficacy. By modifying substituents on the phenyl or pyrazole rings, scientists can tailor the compound's pharmacokinetic properties and improve its interaction with biological targets. This approach has been successfully employed in recent drug design campaigns, where structural modifications led to compounds with superior therapeutic profiles.

From an analytical standpoint, the characterization of 3-(4-phenoxyphenyl)-1H-pyrazol-5-amine relies on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide detailed insights into the compound's molecular structure and purity. Recent advancements in high-resolution MS have further enhanced the accuracy of these analyses, ensuring precise identification and quantification of the compound in complex mixtures.

In conclusion, 3-(4-phenoxyphenyl)-1H-pyrazol-5-amine (CAS No. 501902-74-) represents a fascinating molecule with diverse applications in chemistry and biology. Its unique structure, coupled with its promising biological activity, positions it as a valuable tool for advancing scientific research and drug development efforts.